Cas no 1806445-45-3 (3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride)

• Product Name: 3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride
• CAS No: 1806445-45-3
• MF: C₁₀H₇BrCl₂O₂
• MW: 309.971380472183
• CID: 4972835
• Update Time: 2025-05-26

3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H7BrCl2O2/c11-8-2-6(3-9(14)5-12)1-7(4-8)10(13)15/h1-2,4H,3,5H2
• InChI Key： OZURPRFLGGWSMC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)Cl)C=C(C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1

Additional information on 3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride

Comprehensive Overview of 3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1806445-45-3)

3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1806445-45-3) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring both bromo and chloro functional groups, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity, particularly in acyl chloride reactions, which are pivotal in peptide coupling and polymer chemistry.

The growing demand for halogenated benzoyl derivatives like 3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride is driven by their applications in drug discovery. For instance, they serve as key intermediates in the synthesis of kinase inhibitors and anticancer agents, topics frequently searched in academic and industrial databases. Recent studies highlight its role in optimizing structure-activity relationships (SAR), a hot topic in medicinal chemistry forums. The compound’s CAS No. 1806445-45-3 is often queried alongside terms like "synthetic routes" or "scalable production," reflecting user interest in practical applications.

From an environmental and regulatory perspective, 3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride is subject to stringent handling protocols due to its reactive nature. However, it is not classified under restricted categories, aligning with global compliance standards. Innovations in green chemistry have spurred interest in safer alternatives for its synthesis, such as catalytic halogenation methods—a trending search term among sustainability-focused researchers.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring purity for high-end applications. FAQs in scientific communities often revolve around its stability under storage and compatibility with solvents, underscoring the need for detailed technical documentation. Suppliers emphasizing batch-to-batch consistency and traceability gain traction in B2B markets.

In material science, 3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride is explored for modifying polymer backbones, particularly in high-performance coatings and electronic materials. Searches for "functionalized benzoyl chlorides in OLEDs" or "conductive polymers" reveal cross-industry relevance. Its CAS No. 1806445-45-3 is increasingly cited in patents, signaling commercial potential.

To conclude, 3-Bromo-5-(3-chloro-2-oxopropyl)benzoyl chloride exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving synthesis methodologies, position it as a compound of enduring significance in research and industrial workflows.